cis-3-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid; 95%

• IUPAC Name: (1S,3R)-3-phenacylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H18O3/c16-14(12-6-2-1-3-7-12)10-11-5-4-8-13(9-11)15(17)18/h1-3,6-7,11,13H,4-5,8-10H2,(H,17,18)/t11-,13+/m1/s1
• InChI Key: PVKLKPBXJCWRBO-YPMHNXCESA-N
• Canonical SMILES: C1CC(CC(C1)C(=O)O)CC(=O)C2=CC=CC=C2
• Isomeric SMILES: C1C[C@H](C[C@H](C1)C(=O)O)CC(=O)C2=CC=CC=C2
• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol

Description

“Cis-3-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid” is a chemical compound with the CAS Number: 735275-04-4. It’s used in various applications, including pharmaceutical testing.

Scientific Research Applications

Synthetic Chemistry Applications

The reaction of cis-cyclohexane-1,2-dicarboxylic anhydride with substituted anilines leads to the formation of cyclic imide and open-chain amide carboxylic acid derivatives. These reactions demonstrate the compound's utility in synthesizing complex structures with potential applications in pharmaceuticals and organic materials. The structural determinations of these compounds highlight their potential in the development of new materials and chemical intermediates (Smith & Wermuth, 2012).

Environmental Science Applications

In the context of anaerobic naphthalene degradation, cis-2-(carboxymethyl)cyclohexane-1-carboxylic acid and its CoA esters are identified as metabolites. This finding is crucial for understanding the biochemical pathways involved in the biodegradation of aromatic hydrocarbons, which is vital for bioremediation efforts (Weyrauch et al., 2017).

Material Science Applications

The synthesis and analysis of new generation plasticizers, such as cis and trans isomers of 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH), are essential for developing safer and more environmentally friendly materials for use in consumer products. These plasticizers are used to enhance the flexibility of polymers, notably PVC, and are designed to reduce the adverse health and environmental impacts associated with traditional plasticizers (Dziwiński, Poźniak, & Lach, 2017).

Conformational Study in Chemistry

Research on cyclohexane derivatives, including cyclohexanecarboxylic acids, helps in understanding the conformational preferences of these molecules in various solvents. This knowledge is crucial for the design of drugs and materials with specific properties based on the structural orientation of their molecules (Garza et al., 2012).

Safety and Hazards

The safety and hazards associated with “cis-3-(2-Oxo-2-phenylethyl)cyclohexane-1-carboxylic acid” are not detailed in the search results. For comprehensive safety data, one should refer to the compound’s Material Safety Data Sheet (MSDS), which is typically provided by the manufacturer.